Cas no 2137032-62-1 (5-Isoquinolinepropanoic acid, α-[[(1,1-dimethylethoxy)carbonyl]amino]-, chloromethyl ester, (αR)-)

• Product Name: 5-Isoquinolinepropanoic acid, α-[[(1,1-dimethylethoxy)carbonyl]amino]-, chloromethyl ester, (αR)-
• CAS No: 2137032-62-1
• MF: C₁₈H₂₁ClN₂O₄
• MW: 364.823343992233
• CID: 5255890
• PubChem ID: 165439570
• Update Time: 2025-11-06

5-Isoquinolinepropanoic acid, α-[[(1,1-dimethylethoxy)carbonyl]amino]-, chloromethyl ester, (αR)- Chemical and Physical Properties

Names and Identifiers

• 5-Isoquinolinepropanoic acid, α-[[(1,1-dimethylethoxy)carbonyl]amino]-, chloromethyl ester, (αR)-
• chloromethyl (2R)-2-{[(tert-butoxy)carbonyl]amino}-3-(isoquinolin-5-yl)propanoate
• 2137032-62-1
• EN300-386457

• Inchi： 1S/C18H21ClN2O4/c1-18(2,3)25-17(23)21-15(16(22)24-11-19)9-12-5-4-6-13-10-20-8-7-14(12)13/h4-8,10,15H,9,11H2,1-3H3,(H,21,23)/t15-/m1/s1
• InChI Key： OUJRTIUFMUSZPQ-OAHLLOKOSA-N
• SMILES： ClCOC([C@@H](CC1=CC=CC2C=NC=CC1=2)NC(=O)OC(C)(C)C)=O

Computed Properties

• Exact Mass: 364.1189848g/mol
• Monoisotopic Mass: 364.1189848g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 8
• Complexity: 467
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 77.5Ų

Experimental Properties

• Density: 1.246±0.06 g/cm3(Predicted)
• Boiling Point: 534.9±50.0 °C(Predicted)
• pka: 10.69±0.46(Predicted)

Additional information on 5-Isoquinolinepropanoic acid, α-[[(1,1-dimethylethoxy)carbonyl]amino]-, chloromethyl ester, (αR)-

Research Brief on 5-Isoquinolinepropanoic acid, α-[[(1,1-dimethylethoxy)carbonyl]amino]-, chloromethyl ester, (αR)- (CAS: 2137032-62-1)

The compound 5-Isoquinolinepropanoic acid, α-[[(1,1-dimethylethoxy)carbonyl]amino]-, chloromethyl ester, (αR)- (CAS: 2137032-62-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This chiral building block, characterized by its isoquinoline core and protected amino acid moiety, serves as a versatile intermediate in the synthesis of biologically active molecules. Recent studies have explored its utility in the design of protease inhibitors, kinase modulators, and other therapeutic agents targeting complex disease pathways.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's role as a key precursor in the synthesis of selective cathepsin inhibitors. Researchers utilized its chloromethyl ester functionality for efficient coupling with various pharmacophores, while the Boc-protected amino group allowed for subsequent deprotection and diversification. The (αR)-configuration was found to be critical for maintaining optimal binding affinity to the target enzyme's active site, as confirmed by X-ray crystallography studies of inhibitor-enzyme complexes.

In parallel research, scientists at several pharmaceutical companies have incorporated this building block into novel drug candidates for oncology indications. The isoquinoline scaffold provides favorable π-stacking interactions with biological targets, while the propanoic acid linker enables optimal positioning of functional groups. A recent patent application (WO2023056421) describes its use in developing PARP inhibitors with improved blood-brain barrier penetration, leveraging the compound's balanced lipophilicity and molecular weight properties.

Synthetic methodology developments have also emerged regarding this compound. A 2024 publication in Organic Process Research & Development reported an optimized large-scale preparation route that achieves >99% enantiomeric purity through asymmetric hydrogenation. The process addresses previous challenges in controlling the stereocenter during chloromethyl ester formation, representing a significant advancement for industrial applications of this intermediate.

From a safety and pharmacological perspective, recent toxicological studies indicate that the compound shows favorable in vitro ADME profiles, with moderate metabolic stability in human liver microsomes and low CYP inhibition potential. These characteristics make it particularly attractive for medicinal chemistry programs where pharmacokinetic optimization is required. However, researchers note that the chloromethyl ester group necessitates careful handling due to potential alkylating activity, recommending appropriate protective measures during laboratory work.

Looking forward, the scientific community anticipates expanded applications of 2137032-62-1 in targeted protein degradation strategies (PROTACs) and covalent inhibitor design. Its structural features position it as a promising warhead carrier for emerging therapeutic modalities. Continued research efforts are expected to further elucidate structure-activity relationships and explore novel derivatives based on this versatile scaffold.